Cas no 89780-39-2 (Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)-)

Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)- structure
89780-39-2 structure
Product Name:Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)-
CAS No:89780-39-2
MF:C14H20
MW:188.308604240417
CID:589407
PubChem ID:71326088
Update Time:2025-04-19

Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.3.1]nona-2,6-diene, 1,6-dimethyl-2-(2-propenyl)-
    • 2,5-dimethyl-6-prop-2-enylbicyclo[3.3.1]nona-2,6-diene
    • 1,6-Dimethyl-2-(prop-2-en-1-yl)bicyclo[3.3.1]nona-2,6-diene
    • 89780-39-2
    • DTXSID20755328
    • Inchi: 1S/C14H20/c1-4-5-13-7-6-12-10-14(13,3)9-8-11(12)2/h4,7-8,12H,1,5-6,9-10H2,2-3H3
    • InChI Key: JTVCWCLMDOESHA-UHFFFAOYSA-N
    • SMILES: C12(C)C(CC=C)=CCC(C(C)=CC1)C2

Computed Properties

  • Exact Mass: 188.156500638g/mol
  • Monoisotopic Mass: 188.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų
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